Cas no 2172587-48-1 (1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172587-48-1
• MF: C₁₁H₁₈N₄S
• MW: 238.352420330048
• CID: 6568101
• PubChem ID: 165606271
• Update Time: 2025-10-28

1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596506
• 2172587-48-1

• Inchi： 1S/C11H18N4S/c1-2-9-10(11(12)16)13-14-15(9)8-6-4-3-5-7-8/h8H,2-7H2,1H3,(H2,12,16)
• InChI Key： VLPSZBQLWLXEKL-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CC)N(C2CCCCC2)N=N1)N

Computed Properties

• Exact Mass: 238.12521776g/mol
• Monoisotopic Mass: 238.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Guide to 1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172587-48-1): Properties, Applications, and Market Insights

1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172587-48-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole-carbothioamide derivative exhibits unique structural features, making it a valuable intermediate in drug discovery and material science. With the growing demand for novel bioactive molecules, this compound has become a focal point for researchers exploring its potential applications.

The molecular structure of 1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide combines a triazole ring with a carbothioamide functional group, offering diverse reactivity. This structural complexity allows for various modifications, making it a versatile building block in organic synthesis. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, addressing critical challenges in modern medicine.

One of the most searched questions about this compound is: "What are the applications of 1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide in drug development?" Researchers have identified its potential in targeting specific biological pathways, particularly in anti-inflammatory and anticancer therapies. Its triazole core is known to enhance binding affinity to protein targets, a feature highly sought after in medicinal chemistry.

In the agrochemical sector, 1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide is being explored as a precursor for crop protection agents. Its ability to interfere with fungal and bacterial growth mechanisms makes it a promising candidate for next-generation pesticides and herbicides. This aligns with the increasing global focus on sustainable agriculture and reduced environmental impact.

The synthesis of 1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide typically involves click chemistry approaches, leveraging the efficient formation of the 1,2,3-triazole ring. Recent advancements in green chemistry have optimized its production, minimizing waste and improving yields. These innovations are crucial for scaling up industrial applications while adhering to environmental regulations.

Market trends indicate a rising demand for triazole-based compounds, driven by their broad utility in life sciences. The compound’s CAS No. 2172587-48-1 is frequently referenced in patent filings and research publications, underscoring its commercial and scientific relevance. Analysts project steady growth in its market value, particularly in regions with robust pharmaceutical and agrochemical industries.

Another frequently asked question is: "How does 1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide compare to other triazole derivatives?" Comparative studies reveal its superior stability and bioavailability, attributed to the cyclohexyl and ethyl substituents. These features enhance its pharmacokinetic properties, making it a preferred choice for specific applications.

Future research directions for 1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide include exploring its role in nanotechnology and material science. Preliminary data suggest its potential in designing functional materials with tailored properties, opening new avenues for innovation. Collaborative efforts between academia and industry are expected to accelerate these developments.

In summary, 1-cyclohexyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172587-48-1) represents a cutting-edge compound with multifaceted applications. Its unique chemistry, combined with growing industrial interest, positions it as a key player in advancing scientific and technological frontiers. Researchers and manufacturers alike are keen to unlock its full potential, making it a compound to watch in the coming years.